Cas no 66859-59-4 (2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide)
66859-59-4 structure
Product Name:2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
CAS No:66859-59-4
MF:C9H19NOS
MW:189.318261384964
CID:1713145
PubChem ID:48203
Update Time:2025-04-21
2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
- 2-ethyl-2-ethylsulfanyl-N-methylbutanamide
- 2-Ethyl-2-ethylthio-N-methylbutyramide
- 66859-59-4
- DTXSID40216986
- BUTYRAMIDE, 2-ETHYL-2-ETHYLTHIO-N-METHYL-
-
- Inchi: 1S/C9H19NOS/c1-5-9(6-2,12-7-3)8(11)10-4/h5-7H2,1-4H3,(H,10,11)
- InChI Key: FAUKZDSKSXAEPR-UHFFFAOYSA-N
- SMILES: S(CC)C(C(NC)=O)(CC)CC
Computed Properties
- Exact Mass: 189.11887
- Monoisotopic Mass: 189.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.96
- Boiling Point: 310.8°C at 760 mmHg
- Flash Point: 141.7°C
- Refractive Index: 1.473
- PSA: 29.1
2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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